Cas no 2639418-11-2 (tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate)

• Product Name: tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate
• CAS No: 2639418-11-2
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 6241980
• PubChem ID: 165901095
• Update Time: 2025-10-29

tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2639418-11-2
• tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate
• EN300-6991177

• Inchi： 1S/C10H21NO4/c1-9(2,3)15-8(13)11-7-10(4,14)5-6-12/h12,14H,5-7H2,1-4H3,(H,11,13)
• InChI Key： REBYMMNJKXNXDQ-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(=O)OC(C)(C)C)CCO

Computed Properties

• Exact Mass: 219.14705815g/mol
• Monoisotopic Mass: 219.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate

tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate (CAS No. 2639418-11-2)

The compound tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate, identified by the CAS number 2639418-11-2, is a versatile organic compound with significant applications in various fields. This compound is a derivative of carbamic acid, where the tert-butyl group and the 2,4-dihydroxy-2-methylbutyl group are attached to the nitrogen atom. Its structure and properties make it a valuable intermediate in chemical synthesis and a key component in advanced materials.

Recent studies have highlighted the importance of tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate in the development of biodegradable polymers. Researchers have found that this compound can be used as a building block for polyurethanes with enhanced mechanical properties and improved environmental compatibility. The incorporation of this compound into polymer matrices has shown promising results in terms of tensile strength and flexibility, making it a potential candidate for sustainable packaging materials.

In addition to its role in polymer science, tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate has also been explored in the field of agrochemicals. Its ability to act as a precursor for herbicides has been extensively studied. Recent findings suggest that derivatives of this compound can effectively inhibit the growth of weeds without causing significant harm to crops, offering a safer alternative to traditional chemical herbicides.

The synthesis of tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate involves a multi-step process that typically begins with the reaction of tert-butyl isocyanate with an appropriate alcohol. The reaction conditions, including temperature and catalyst selection, play a crucial role in determining the yield and purity of the final product. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, leading to higher efficiency and reduced production costs.

From a safety perspective, tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate is considered relatively stable under normal storage conditions. However, it is important to handle this compound with care due to its potential sensitivity to moisture and light. Proper storage in sealed containers and controlled environments is recommended to maintain its integrity and prevent degradation.

The environmental impact of tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate has also been a topic of interest in recent research. Studies indicate that this compound exhibits good biodegradability under aerobic conditions, making it an eco-friendly choice for various industrial applications. Its ability to break down into non-toxic byproducts further enhances its appeal as a sustainable chemical option.

In conclusion, tert-butyl N-(2,4-dihydroxy-2-methylbutyl)carbamate, with its unique chemical properties and wide-ranging applications, continues to be an area of active research. Its role in advancing polymer technology and agrochemicals underscores its significance in modern chemistry. As researchers delve deeper into its potential uses and optimize its synthesis processes, this compound is poised to make even greater contributions to various industries while maintaining environmental sustainability.